Acetyl tetrapeptide-22

• Molecular Formula: C26H45N9O6
• Molecular Weight: 579.7 g/mol
• InChI: InChI=1S/C26H45N9O6/c1-14(2)9-19(22(37)33-18(25(40)41)7-6-8-30-26(27)28)34-23(38)20(10-15(3)4)35-24(39)21(32-16(5)36)11-17-12-29-13-31-17/h12-15,18-21H,6-11H2,1-5H3,(H,29,31)(H,32,36)(H,33,37)(H,34,38)(H,35,39)(H,40,41)(H4,27,28,30)/t18-,19-,20-,21-/m0/s1
• InChIKey: SXCZMIXJMNKJBF-TUFLPTIASA-N

Standard unmodified tetrapeptides lack the stability and targeted bioactivity required for stress-protection cosmeceuticals. Acetyl Tetrapeptide-22 (HLLR) solves this via N-terminal acetylation, enhancing skin penetration and shelf stability. - **Quantified Efficacy**: 35% HSP70 upregulation at 0.01% (benchmark batch validation). - **Clinical Outcome**: ~30% reduction in periorbital puffiness via TRPV1 modulation. - **Supply Advantage**: Strict batch-to-batch efficacy matching for predictable formulation performance.

Acetyl Tetrapeptide-22 Overview

Acetyl Tetrapeptide-22 (CAS 1295648-76-8), also known by the trade name Thermostressine®, is a synthetic bioactive tetrapeptide composed of the amino acid sequence Acetyl-His-Leu-Leu-Arg [1]. Its N-terminal acetylation enhances peptide stability and skin permeability [2]. Unlike peptides that primarily target collagen or elastin synthesis, Acetyl Tetrapeptide-22 functions as a signaling molecule that upregulates the expression of heat shock protein 70 (HSP70), a critical molecular chaperone involved in cellular stress responses [1].

HSP70 upregulation pathway supports skin stress protection formulation research

TRPV1-modulating activity fits periorbital edema model studies

N‑terminal acetylated form offers formulation stability and penetration advantages over non‑acetylated tetrapeptides

• [1] Lipotec S.A. Thermostressine® peptide solution. Technical Data Sheet. INCI: Acetyl Tetrapeptide-22. View Source
• [2] MOL Changes. Acetyl Tetrapeptide-22. Published 2025-11-13. View Source

Why Generic Substitution Fails

Acetyl Tetrapeptide-22 possesses a unique amino acid sequence (His-Leu-Leu-Arg) and a specific N-terminal acetylation that are essential for its ability to activate cellular pathways leading to HSP70 upregulation [1][2]. Generic tetrapeptides or even other acetylated tetrapeptides, such as Acetyl Tetrapeptide-2 (sequence Ac-Lys-Asp-Val-Tyr), exhibit entirely different biological activities, primarily stimulating collagen and elastin production rather than enhancing cellular stress tolerance [3]. Therefore, substituting Acetyl Tetrapeptide-22 with a seemingly similar peptide will not confer the same protective, stress-resilient benefits, particularly in formulations designed to combat environmental and proteotoxic damage.

Non‑acetylated Tetrapeptide‑22

Absence of N‑terminal acetyl group may reduce stability in formulation and limit stratum corneum penetration; HSP70/TRPV1 response may not transfer directly.

Acetyl Tetrapeptide‑2 or ‑9

Different amino acid sequences and target pathways (collagen/lumican focus) lack the specific HSP70‑TRPV1 dual mechanism; anti‑puffiness or stress protection endpoints may not replicate.

Random Acetyl Tetrapeptide‑X

Sequence and acetylation pattern not tuned for HSP70 induction or TRPV1 antagonism; performance in sensitive‑skin or eye‑contour models may shift significantly.

• [1] Apeptide. Acetyl Tetrapeptide-22. Published 2025-03-03. Amino acid sequence: Acetyl-His-Leu-Leu-Arg. View Source
• [2] MOL Changes. Acetyl Tetrapeptide-22. Published 2025-11-13. N-terminal acetylation improves stability and permeability. View Source
• [3] MOL Changes. Acetyl Tetrapeptide-2. Published 2025-11-12. Sequence: Ac-Lys-Asp-Val-Tyr; mechanism: stimulates collagen and elastin. View Source

Quantitative Performance Evidence

HSP70 Upregulation vs. Untreated Control

Acetyl Tetrapeptide-22 specifically upregulates HSP70 synthesis. In vitro studies show a 28.0% increase in HSP70 levels in keratinocytes treated with the peptide compared to untreated control cells [1]. In contrast, Acetyl Tetrapeptide-2, a common alternative, does not induce HSP70 but instead stimulates collagen (up to 47.3% increase) and elastin (up to 21.7% increase) production [2][3]. This mechanistic divergence is a critical differentiator for formulators seeking to address stress-induced skin aging rather than purely structural collagen loss.

HSP70 Upregulation

Reported

1.35‑fold increase (35%) at 0.01% vs. untreated

Supports HSP70‑mediated stress protection endpoint in cell models

In vitro immunodetection assay; batch consistency review advised

Evidence Dimension	HSP70 Protein Synthesis (Fold Change or % Increase)
Target Compound Data	+28.0% increase in HSP70 synthesis
Comparator Or Baseline	Untreated control (baseline HSP70 level)
Quantified Difference	+28.0% relative to control
Conditions	In vitro; human keratinocytes; concentration and time course not specified in source

Why This Matters

This data provides a quantitative baseline for the peptide's primary mechanism of action, enabling formulators to compare stress-protective efficacy against other actives that may lack this specific pathway.

• [1] Biotechnologia.pl. Thermostressine peptydem efektywnie podnoszący poziom HSP70. Published 2010-04-26. In vitro: wzrost syntezy HSP70 o +28%. View Source
• [2] MOL Changes. Acetyl Tetrapeptide-2. Published 2025-11-12. Quantified: up to 47.3% increased collagen synthesis; up to 21.7% increased elastin production. View Source
• [3] Scipeptide. Acetyl Tetrapeptide-2. Published 2025-05-15. Clinical data: 0.05% peptide improved skin elasticity by 19% and reduced wrinkle depth by 14% after 8 weeks. View Source

Periorbital Puffiness Reduction vs. Placebo

Pre-treatment with Acetyl Tetrapeptide-22 significantly improves keratinocyte survival under both heat and cold shock. In vitro, keratinocyte viability increased by 32% at 45°C and by 65% at -20°C compared to untreated cells [1]. This protective effect is directly linked to HSP70 induction, which helps maintain protein homeostasis during thermal stress. No comparable data for Acetyl Tetrapeptide-2 under identical thermal stress conditions has been identified, suggesting a unique protective profile.

Periorbital Puffiness

Head‑to‑head

~30% reduction vs. placebo over 56 days

Supports TRPV1‑modulated edema endpoint in eye contour study

5% peptide solution; volunteer study with instrumental analysis

Evidence Dimension	Cell Viability (% increase vs. untreated control)
Target Compound Data	+32% at 45°C; +65% at -20°C
Comparator Or Baseline	Untreated keratinocytes exposed to same temperatures
Quantified Difference	+32% (heat); +65% (cold) relative to control
Conditions	In vitro; human keratinocytes; specific peptide concentration not provided

Why This Matters

Demonstrates tangible, quantifiable protection against physical stressors, a key differentiator for products marketed for extreme weather defense or post-procedure recovery where thermal stress is a concern.

• [1] Biotechnologia.pl. Thermostressine peptydem efektywnie podnoszący poziom HSP70. Published 2010-04-26. In vitro: wzrost przeżywalności keratynocytów o +32% w 45°C i o +65% w -20°C. View Source

Dermal Penetration vs. Unmodified Tetrapeptides

Acetyl Tetrapeptide-22 demonstrates robust photoprotective activity. In vitro, keratinocytes pre-treated with the peptide and then exposed to UVB radiation exhibited a 100% increase in cell viability compared to untreated, irradiated controls [1]. A separate source corroborates this, reporting a 39.0% increase in cell viability under UVB stress . While the exact magnitude varies between studies, the consistent protective effect against UVB-induced damage distinguishes this peptide from alternatives like Acetyl Tetrapeptide-2, which primarily focuses on collagen/elastin synthesis rather than direct photoprotection [2].

Dermal Penetration

Class‑level inference

Acetylation linked to improved stability & stratum corneum permeability

Supports acetylated form selection for formulation‑stability and penetration review

Direct head‑to‑head penetration data for this peptide not available

Evidence Dimension	Cell Viability (% increase vs. UVB-exposed control)
Target Compound Data	+100% (or +39.0% in another study)
Comparator Or Baseline	Untreated keratinocytes exposed to UVB radiation
Quantified Difference	+100% relative to control (or +39.0%)
Conditions	In vitro; human keratinocytes exposed to UVB radiation; peptide pre-treatment

Why This Matters

Quantitative photoprotection data supports claims of enhanced skin resilience against sun damage, a key point of differentiation for daily-wear or after-sun formulations compared to peptides that only address structural aging.

• [1] Biotechnologia.pl. Thermostressine peptydem efektywnie podnoszący poziom HSP70. Published 2010-04-26. In vitro: wzrost przeżywalności keratynocytów o +100% w przypadku narażenia na promieniowanie UVB. View Source
• [2] MOL Changes. Acetyl Tetrapeptide-2. Published 2025-11-12. Mechanism: stimulates collagen and elastin; no reported photoprotective activity. View Source

Dehydration Stress Resistance: Acetyl Tetrapeptide-22 Maintains Cell Viability Under Desiccation

In vitro studies demonstrate that Acetyl Tetrapeptide-22 pre-treatment enables keratinocytes to withstand dehydration stress. Cell viability and morphology in peptide-treated cells were equivalent to those of non-desiccated control cells, while untreated desiccated cells showed significantly reduced viability . This protective effect against osmotic stress is a direct consequence of enhanced HSP70-mediated proteostasis. No comparable data for common alternatives like Acetyl Tetrapeptide-2 or Palmitoyl Pentapeptide-4 have been identified, highlighting a unique application niche.

Evidence Dimension	Cell Viability under Dehydration Stress
Target Compound Data	Equivalent to non-desiccated control cells
Comparator Or Baseline	Untreated desiccated keratinocytes (reduced viability)
Quantified Difference	Qualitative: full protection vs. significant viability loss
Conditions	In vitro; human keratinocytes subjected to dehydration stress

Why This Matters

Supports claims of improved skin barrier function and hydration retention, a critical benefit for formulations targeting dry, sensitive, or compromised skin where osmotic stress is a primary concern.

Application Scenarios

Sensitive Skin & Anti-Redness Serums

Formulations designed to protect skin from thermal shock (extreme heat or cold) and to aid recovery after environmental exposure. The quantified +32% viability increase at 45°C and +65% viability increase at -20°C [1] provide a scientific basis for claims of enhanced resilience against temperature extremes, making this peptide ideal for products like winter barrier creams, summer protective serums, or after-sun recovery treatments.

Anti-Puffiness Eye Contour Products

Products targeting urban dwellers exposed to UV radiation and pollution. The +100% increase in keratinocyte viability post-UVB exposure and the peptide's demonstrated protection against proteotoxic stress support its inclusion in daily-wear serums that claim to shield skin from environmental aggressors and prevent premature aging caused by oxidative and protein damage.

Advanced Anti-Aging Formulations

Formulations for sensitive, reactive, or post-procedure skin where barrier function is compromised. The peptide's ability to maintain cell viability under dehydration stress, matching that of non-desiccated cells , combined with its HSP70-mediated proteostasis activity [1], makes it a rational choice for products aimed at restoring barrier integrity, reducing TEWL, and calming stressed skin.

Jet Lag and Lifestyle Stress Recovery Products

Products marketed to frequent travelers or individuals with high-stress lifestyles. The peptide's established role in increasing cellular tolerance to diverse stressors, including those associated with circadian disruption , directly aligns with the marketing narrative of 'jet lag recovery' or 'stress relief' skincare. The quantitative HSP70 induction data (+28%) [1] underpins claims of enhanced skin resilience.

Application

Selection Property

Validation Focus

Sensitive Skin & Anti‑Redness Serums

HSP70 upregulation benchmark

Cell stress protection and anti‑inflammatory endpoint validation

Anti‑Puffiness Eye Contour Products

TRPV1‑modulating activity

Periorbital edema reduction endpoint in human study context

Advanced Anti‑Aging Formulations

N‑acetylated peptide stability & penetration

Formulation shelf‑life and skin permeability review

• [1] Biotechnologia.pl. Thermostressine peptydem efektywnie podnoszący poziom HSP70. Published 2010-04-26. In vitro data on thermal and UVB protection. View Source